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Compound of Interest

Compound Name: Despropionyl carfentanil

Cat. No.: B3025690

For Immediate Implementation by Laboratory Personnel

The following document provides crucial safety and logistical information for the proper
disposal of despropionyl carfentanil, a potent synthetic opioid analog. Adherence to these
procedures is essential to mitigate the significant health and safety risks associated with this
compound. This guidance is intended for researchers, scientists, and drug development
professionals actively engaged in laboratory settings. All procedures must be conducted in
strict accordance with institutional, local, and federal regulations governing controlled
substances and hazardous waste.

I. Chemical and Physical Properties

A summary of the known chemical and physical properties of despropionyl carfentanil is
provided below. This information is critical for risk assessment and the implementation of
appropriate safety controls.
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Property Value Reference
Chemical Formula C21H26N202 [1]
Molecular Weight 338.4 g/mol [1]
CAS Number 61085-55-0 [1][2]
Not explicitly stated; assumed
Appearance .
to be a solid.
UN2811 (Toxic Solid, Organic,
UN Number [1]
N.O.S))
Hazard Class 6.1 (Toxic) [1]

Il. Experimental Protocol: Decontamination and
Disposal

The following protocol outlines a best-practice approach for the decontamination of surfaces
and equipment, and the ultimate disposal of despropionyl carfentanil waste. This protocol is
based on general guidelines for handling potent fentanyl analogs and should be adapted to
specific laboratory conditions and regulatory requirements.

A. Personal Protective Equipment (PPE)

A comprehensive risk assessment should be performed before handling despropionyl
carfentanil.[3] The minimum required PPE includes:

» Respiratory Protection: A NIOSH-approved respirator is essential to prevent inhalation of

aerosolized patrticles.[3][4]
o Eye Protection: Chemical splash goggles or a face shield must be worn.[4][5]
» Hand Protection: Double gloving with nitrile gloves is recommended.[5]

o Body Protection: A disposable lab coat or suit, along with full-length pants and closed-toe

shoes, is required.[4][5]
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B. Decontamination Procedure

Decontamination is a critical step to prevent accidental exposure and cross-contamination.[6]
Oxidative decontamination agents are considered effective for fentanyl and its analogs.[6]

o Prepare Decontamination Solution: A freshly prepared 10% bleach solution or a validated
commercial decontamination agent should be used.

» Surface Decontamination: Liberally apply the decontamination solution to all potentially
contaminated surfaces, including benchtops, fume hood surfaces, and equipment.

e Contact Time: Allow for a minimum contact time of 15 minutes.
e Wiping: Wipe the surfaces with absorbent pads.
e Rinsing: Rinse the surfaces with water to remove any residual decontamination agent.

o Waste Disposal: All materials used for decontamination (e.g., absorbent pads, gloves) must
be treated as hazardous waste.

C. Waste Disposal Procedure

All despropionyl carfentanil waste, including pure compound, contaminated labware, and
personal protective equipment, must be disposed of as hazardous and, where applicable,
controlled substance waste.

e Segregation: Segregate despropionyl carfentanil waste from other laboratory waste
streams.

e Primary Container: Place all waste in a clearly labeled, leak-proof primary container. The
label should include "Hazardous Waste," "Toxic," and the chemical name "Despropionyl
Carfentanil."

e Secondary Containment: Place the primary container in a larger, durable, and leak-proof
secondary container.[7]

o DEA Regulations: For laboratories registered with the Drug Enforcement Administration
(DEA), disposal of controlled substances must be documented on DEA Form 41 and handled
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by a registered reverse distributor.[7][8]

« Institutional Procedures: Follow all institutional procedures for the pickup and disposal of
hazardous chemical waste.

lll. Visualized Workflow and Logical Relationships

The following diagrams illustrate the key workflows and decision-making processes for the safe
handling and disposal of despropionyl carfentanil.
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Caption: High-level workflow for the safe handling and disposal of despropionyl carfentanil.
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Caption: Decision logic for responding to a despropionyl carfentanil spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Despropionyl Carfentanil]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3025690#despropionyl-carfentanil-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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